Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)lead(II); 99%

• IUPAC Name: bis[[(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-yl]oxy]lead
• InChI: InChI=1S/2C11H20O2.Pb/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/q;;+2/p-2/b2*8-7-
• InChI Key: RFDHUANRWFSKRW-ATMONBRVSA-L
• Canonical SMILES: CC(C)(C)C(=CC(=O)C(C)(C)C)O[Pb]OC(=CC(=O)C(C)(C)C)C(C)(C)C
• Isomeric SMILES: CC(/C(=C/C(=O)C(C)(C)C)/O[Pb]O/C(=C\C(=O)C(C)(C)C)/C(C)(C)C)(C)C
• Molecular Formula: C22H38O4Pb
• Molecular Weight: 574 g/mol

Description

Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)lead(II), or Pb(tmhd)2, is a lead-based compound that has recently been studied for its potential scientific applications. Pb(tmhd)2 is a coordination complex, meaning it is composed of two molecules, one of which is the metal lead, and the other of which is a ligand, in this case a tetramethyl-3,5-heptanedionate molecule. The compound has been found to possess unique characteristics that make it a potentially useful tool in a variety of scientific applications.

Scientific Research Applications

Metalorganic Chemical Vapor Deposition (MOCVD)

Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)lead(II) is utilized as a precursor in the MOCVD process for depositing lead-containing films. The compound's crystal structure plays a vital role in understanding its behavior in materials deposition (Malik et al., 1999).

Catalyst in Organic Synthesis

This compound is reported as an efficient catalyst for various organic reactions, including regioselective arylation of heterocycles (Nandurkar et al., 2008) and N-arylation of aliphatic, aromatic, and heteroaromatic amines (Nandurkar et al., 2007).

Thin Film Growth

The compound is used in Atomic Layer Deposition (ALD) for growing PbTe and PbSe thin films, which have applications in thermoelectric devices (Zhang et al., 2013).

Generation of Nanoparticles

It is also instrumental in the generation of lead or lead oxide nanoparticles for potential inhalation experiments, aiding in the study of nanoparticle properties and behavior (Moravec et al., 2015).

Supercritical Fluid Deposition

The solubility of this compound in supercritical CO2 is significant for applications in supercritical fluid deposition of copper (Momose et al., 2015).

Mechanism of Action

Target of Action

Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)lead(II) is primarily used in the manufacture of advanced dielectric and ferroelectric thin films . Its primary targets are the materials used in these films, where it contributes to the growth of lead oxide and mixed-metal thin films .

Mode of Action

The compound interacts with its targets through a process known as Metal-Organic Chemical Vapor Deposition (MOCVD) . In this process, the compound is vaporized and then deposited on a substrate, where it reacts to form the desired thin films .

Biochemical Pathways

It’s known that the compound plays a crucial role in the synthesis of stable complexes with lanthanide ions .

Result of Action

The result of the action of Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)lead(II) is the formation of high-quality thin films used in various electronic applications . These films have superior chemical compatibility and improved safety .

Action Environment

The efficacy and stability of Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)lead(II) are influenced by environmental factors such as temperature and pressure. For instance, the compound decomposes at high temperatures, producing toxic lead oxides and heptanones . Therefore, careful control of the environment is crucial during its use to ensure safety and effectiveness .